Cas no 2171384-81-7 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2171384-81-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5872768
• PubChem ID: 165816227
• Update Time: 2025-06-09

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• EN300-1475718
• 2171384-81-7
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(15-27(32)33)29-26(31)16-25(18(2)3)30-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t19?,25-/m1/s1
• InChI Key： JTOJXZASQGYLRL-OPEAARRCSA-N
• SMILES： O(C(N[C@H](CC(NC(CC(=O)O)CCCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Recent Advances in the Study of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS: 2171384-81-7)

The compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS: 2171384-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been investigated for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), and the unique structural features of this compound suggest its utility in advanced bioconjugation strategies and prodrug development.

Recent studies have focused on the synthetic pathways and optimization of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that minimizes side reactions and improves purity. The researchers employed a combination of liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In addition to its synthetic utility, this compound has shown promise in drug delivery systems. A study published in Bioconjugate Chemistry demonstrated its use as a linker molecule for attaching therapeutic payloads to targeting moieties, such as antibodies or peptides. The Fmoc group's stability under physiological conditions, coupled with the compound's solubility profile, makes it an attractive candidate for developing next-generation antibody-drug conjugates (ADCs). Preliminary in vitro assays indicated efficient release of the payload upon enzymatic cleavage, highlighting its potential for targeted cancer therapies.

Further research has explored the pharmacokinetic properties of derivatives of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid. A 2024 study in Molecular Pharmaceutics reported improved bioavailability and reduced off-target effects when the compound was used as part of a prodrug strategy. The study utilized in vivo models to evaluate the compound's distribution, metabolism, and excretion, providing valuable insights for future clinical translation.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS: 2171384-81-7) represents a versatile tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to advanced drug delivery systems, with recent studies underscoring its potential in targeted therapeutics. Continued research into its synthetic optimization and biological applications is expected to yield further breakthroughs in the coming years.